Cas no 886941-92-0 (2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(2,4-difluorophenyl)acetamide)

• Product Name: 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(2,4-difluorophenyl)acetamide
• CAS No: 886941-92-0
• MF: C₁₅H₁₇F₂N₅O₂S₂
• MW: 401.454586744308
• CID: 5478670
• Update Time: 2025-05-19

2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(2,4-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(2,4-difluorophenyl)acetamide
• 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(2,4-difluorophenyl)acetamide

• Inchi： 1S/C15H17F2N5O2S2/c1-15(2,3)20-12(24)19-13-21-22-14(26-13)25-7-11(23)18-10-5-4-8(16)6-9(10)17/h4-6H,7H2,1-3H3,(H,18,23)(H2,19,20,21,24)
• InChI Key： KRXBSERTCBZTRK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CSC1=NN=C(NC(=O)NC(C)(C)C)S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(2,4-difluorophenyl)acetamide

Professional Introduction to Compound with CAS No. 886941-92-0 and Product Name: 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(2,4-difluorophenyl)acetamide

The compound in question, identified by the CAS number 886941-92-0, is a sophisticated molecular entity that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, formally known as 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(2,4-difluorophenyl)acetamide, represents a confluence of advanced synthetic chemistry and pharmacological innovation. Its molecular structure incorporates multiple functional groups that contribute to its unique chemical properties and potential biological activities.

At the core of this compound's identity is its heterocyclic framework, which includes a 1,3,4-thiadiazole ring system. Thiadiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of a tert-butylcarbamoyl group further modulates the compound's pharmacokinetic profile, enhancing its stability and bioavailability. This modification is particularly relevant in the context of drug development, where metabolic stability is a critical factor.

The sulfanyl (-S-) moiety in the compound's structure plays a pivotal role in its interactions with biological targets. Sulfur-containing compounds are frequently employed in medicinal chemistry due to their ability to engage with various enzymatic and receptor systems. In particular, the sulfanyl group in this context may facilitate binding to proteins involved in signal transduction pathways, which are often implicated in diseases such as cancer and neurodegenerative disorders.

The N-terminal acetamide moiety and the 2,4-difluorophenyl group contribute additional layers of complexity to the compound's behavior. Fluorine atoms are commonly incorporated into pharmaceuticals to improve metabolic stability and binding affinity. The specific arrangement of these groups around the thiadiazole core suggests potential for selective interactions with biological targets, which is a key consideration in rational drug design.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity based on its structural features. The molecular mechanics and molecular dynamics simulations of this compound have revealed insights into its conformational flexibility and potential binding modes. These studies indicate that the 1,3,4-thiadiazole ring system and the tert-butylcarbamoyl group may be critical for stabilizing interactions with protein targets.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary results suggest that it exhibits inhibitory activity against certain enzymes implicated in inflammatory responses. The mechanism of action appears to involve modulation of signaling pathways that regulate immune cell function. This aligns with ongoing research into novel anti-inflammatory agents that target specific enzymatic cascades without systemic side effects.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry methodologies. The multi-step synthesis involves strategic functional group transformations that highlight the ingenuity of modern synthetic strategies. Key steps include the formation of the thiadiazole core through cyclocondensation reactions, followed by selective functionalization at the 5-position with the tert-butylcarbamoyl group. Subsequent introduction of the sulfanyl moiety and fluorinated phenyl group completes the molecular architecture.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their incorporation can significantly alter a molecule's pharmacokinetic properties, including its solubility and metabolic half-life. In this compound, the 2,4-difluorophenyl group likely contributes to enhanced binding affinity by participating in hydrophobic interactions and π-stacking phenomena with biological targets.

As research progresses, it is anticipated that derivatives of this compound will be explored for their potential therapeutic applications. Structure-activity relationship studies will be crucial in optimizing its biological profile while maintaining or enhancing its synthetic accessibility. The flexibility offered by its heterocyclic framework provides ample opportunities for further modifications.

The broader significance of this compound lies in its embodiment of current trends in drug discovery—emphasizing rational design principles informed by computational modeling and guided by empirical testing. Its development underscores the importance of interdisciplinary collaboration between chemists, biologists, and computational scientists in advancing therapeutic interventions.

In conclusion, 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(2,4-difluorophenyl)acetamide (CAS No. 886941-92-0) exemplifies how sophisticated molecular design can yield compounds with promising biological activities. Its structural features—particularly the 1,3,4-thiadiazole core and functional groups such as the tert-butylcarbamoyl, sulfanyl (-S-), and 2,4-difluorophenyl moieties—make it a compelling candidate for further investigation in medicinal chemistry applications.